Cas no 633-31-8 ([(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate)

[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate structure

633-31-8 structure

Product Name:[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate

CAS No:633-31-8

MF:C₃₀H₅₀O₂

MW:442.716809749603

MDL:MFCD00021143

CID:39309

PubChem ID:87565764

Update Time:2025-04-18

[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate Chemical and Physical Properties

Names and Identifiers

- Cholesteryl propionate
- Cholest-5-en-3beta-yl propionate
- Cholesterol Propionate
- Propionic Acid Cholesterol Ester
- Cholest-5-en-3-ol (3
- A)-, 3-propanoate
- [(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahyd
- D95344
- CCORPVHYPHHRKB-NXUCFJMCSA-N
- AKOS015839618
- 633-31-8
- HY-W013128
- Cholesterol, propionate
- Propionyloxy-3.beta. cholestene-5
- CS-W013844
- AS-63211
- Cholesterol n-propionate
- L-Phe-7-Amino-4-Methylcoumarin
- (3I(2))-cholest-5-en-3-yl propanoate
- MFCD00021143
- (3beta)-Cholest-5-en-3-yl propionate
- Cholesterinpropionat
- NS00041600
- (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl propionate
- cholesteryl propanoate
- Cholest-5-en-3-ol (3beta)-, 3-propanoate
- NSC 226871
- W-104917
- SCHEMBL161165
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate
- Cholest-5-en-3-yl propionate #
- 3.beta.-Propanoyloxycholest-5-ene
- (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL PROPANOATE
- FC61973
- Cholest-5-en-3-ol (3.beta.)-, 3-propanoate
- [(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate
- MDL： MFCD00021143
- Inchi： 1S/C30H50O2/c1-7-28(31)32-23-15-17-29(5)22(19-23)11-12-24-26-14-13-25(21(4)10-8-9-20(2)3)30(26,6)18-16-27(24)29/h11,20-21,23-27H,7-10,12-19H2,1-6H3/t21-,23+,24+,25-,26+,27+,29+,30-/m1/s1
- InChI Key： CCORPVHYPHHRKB-NXUCFJMCSA-N
- SMILES： O(C(CC)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

Exact Mass: 442.38100
Monoisotopic Mass: 442.381
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 32
Rotatable Bond Count: 8
Complexity: 708
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 9.6

Experimental Properties

Color/Form: White powder
Density: 0.9882 (rough estimate)
Melting Point: 97-100 ºC
Boiling Point: 493.26°C (rough estimate)
Flash Point: 256.6°C
Refractive Index: -40 ° (C=2, CHCl3)
PSA: 26.30000
LogP: 8.34960
Solubility: Insoluble in water.
Vapor Pressure: 0.0±1.3 mmHg at 25°C

[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P108
Safety Instruction： S24/25
Safety Term：S24/25
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C136450-10g	Cholesteryl propionate	633-31-8	≥95.0%(GC)	10g	￥583.00	2021-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C136450-1g	[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate	633-31-8	95%	1g	¥79.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C136450-25g	[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate	633-31-8	95%	25g	¥659.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C136450-5g	[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate	633-31-8	95%	5g	¥199.90	2023-09-03
abcr	AB140139-10 g	Cholesterol propionate, 95%; .	633-31-8	95%	10 g	€112.00	2023-07-20
abcr	AB140139-25 g	Cholesterol propionate, 95%; .	633-31-8	95%	25 g	€225.50	2023-07-20
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R031760-25g	[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate	633-31-8	95%	25g	￥1894	2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R031760-5g	[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate	633-31-8	95%	5g	￥322	2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R031760-1g	[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate	633-31-8	95%	1g	￥108	2024-05-22
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	C0676-10G	Cholesterol Propionate	633-31-8	>95.0%(GC)	10g	¥200.00	2024-04-16

[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate Related Literature

1. Roles of cysteine in the structure and metabolic function of Mycobacterium tuberculosis CYP142A1

Yun Lu,Lilan Sun,Jing Pang,Congran Li,Xiukun Wang,Xinxin Hu,Guoqing Li,Xue Li,Youwen Zhang,Hao Wang,Xinyi Yang,Xuefu You RSC Adv. 2022 12 24447
2. The bacterial cytochrome P450 (CYP) CYP125 enzymes can competitively oxidise sitosterol in the presence of cholesterol

Daniel Z. Doherty,Amna Ghith,Ava Ho,James J. De Voss,Stephen G. Bell Chem. Commun. 2023 59 9392
3. Microbiota-accessible pectic poly- and oligosaccharides in gut health

Jagan Mohan Rao Tingirikari Food Funct. 2018 9 5059
4. Liquid crystals and anisotropic melts. A general discussion

Bernal,Lawrence,Oseen,H. Zocher,Kast,Ornstein,Feachem,N. K. Adam,Desch,Lowry,Rawlins,Herrmann,Fo?x,Malkin,Porter,Stewart,G. W. Stewart,A. M. Taylor,Ostwald,Carpenter,G. S. Hartley Trans. Faraday Soc. 1933 29 1060
5. Dipole moments of some cholesteryl compounds

C. V. S. S. V. Gopalakrishna,C. Haranadh,C. R. K. Murty Trans. Faraday Soc. 1967 63 1953

Related Categories

633-31-8 ([(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate) Related Products

Recommended suppliers

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.

Jiangsu Kolod Food Ingredients Co.,ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou Cedareal Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk